ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 2-benzyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C15H14N4O3/c1-2-22-14(21)11-9-16-15-17-12(18-19(15)13(11)20)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,16,17,18)
• InChI Key: QQOGHQGTUCCYJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2N=C(NN2C1=O)CC3=CC=CC=C3
• Molecular Formula: C15H14N4O3
• Molecular Weight: 298.30 g/mol

Description

Ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, also known as BOPT, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BOPT is a heterocyclic compound that belongs to the class of triazolopyrimidine derivatives.

Scientific Research Applications

Ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of different diseases such as cancer, Alzheimer's disease, and Parkinson's disease. ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has also been studied for its antimicrobial and antifungal properties.

Mechanism of Action

Ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins. It has been reported to inhibit the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has also been reported to inhibit the activity of certain kinases, which play a role in the development and progression of cancer.
Biochemical and Physiological Effects
ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been shown to have various biochemical and physiological effects. It has been reported to have antioxidant properties, which can protect cells from oxidative damage. ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has also been reported to have anti-inflammatory properties, which can reduce inflammation in the body. Additionally, ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been reported to have neuroprotective effects, which can protect neurons from damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its high potency. ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been reported to have a high affinity for its target enzymes and proteins, which can lead to significant therapeutic effects at lower doses. One limitation of using ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its limited solubility in water. This can make it difficult to administer the compound in certain experimental settings.

Future Directions

There are several future directions for the research of ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate. One area of interest is its potential use in the treatment of cancer. ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been shown to inhibit the activity of certain kinases, which play a role in the development and progression of cancer. Further research is needed to determine the efficacy of ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate as a cancer treatment. Another area of interest is its potential use in the treatment of Alzheimer's disease. ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been shown to inhibit the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine. This inhibition can improve cognitive function and may have potential therapeutic applications in the treatment of Alzheimer's disease. Further research is needed to determine the safety and efficacy of ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in humans.

Synthesis Methods

Ethyl 2-benzyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate can be synthesized through a multistep process that involves the reaction of 5-amino-1,2,4-triazole with ethyl acetoacetate, followed by the reaction with benzyl bromide and then with chloroacetyl chloride. The final product is obtained by the reaction of the intermediate compound with ethyl chloroformate. The yield of the synthesis method is reported to be around 70%.